Cas no 168427-74-5 (2′-O-(2-Methoxyethyl)adenosine)

2′-O-(2-Methoxyethyl)adenosine is a chemically modified nucleoside derivative in which a 2-methoxyethyl group is introduced at the 2′-hydroxyl position of adenosine. This modification enhances the molecule's stability against enzymatic degradation, particularly from nucleases, making it valuable for applications in oligonucleotide therapeutics and RNA-based research. The 2′-O-(2-Methoxyethyl) substitution improves binding affinity to complementary RNA strands while maintaining favorable pharmacokinetic properties. Its utility extends to antisense oligonucleotides and siRNA constructs, where increased nuclease resistance and target engagement are critical. The compound is commonly employed in the development of therapeutic agents targeting gene expression modulation. Careful handling under controlled conditions is recommended due to its sensitivity to moisture and light.
2′-O-(2-Methoxyethyl)adenosine structure
168427-74-5 structure
Product Name:2′-O-(2-Methoxyethyl)adenosine
CAS No:168427-74-5
MF:C13H19N5O5
MW:325.320462465286
MDL:MFCD02682961
CID:819816
PubChem ID:11393191
Update Time:2025-10-13

2′-O-(2-Methoxyethyl)adenosine Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)tetrahydrofuran-3-ol
    • (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxy-methyl)-4-(2-methoxyethoxy)tetrahydrofuran-3-ol
    • 2?-O-(2-Methoxyethyl)adenosine
    • 2-FluoroAea
    • 2'-O-(2-Methoxyethyl)adenosine
    • (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-3-ol
    • 2'-O-MOE-A
    • 2'-O-MOE-ADENOSINE
    • 2'-O-Methoxyethyl-adenosine
    • Adenosine, 2'-O-(2-Methoxyethyl)-
    • (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxy-methyl)-4-(2-methoxyethoxy)tetrahydrofuran-
    • (2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxy-methyl)-4-(2-methoxyethoxy)tetrahydrofuran-3-o
    • CPN45E0H91
    • AK103009
    • 2'-o-methoxyethyl adenosine
    • 2\\'-O-(2-Methoxyethyl)adenosine
    • 2'-O-(2-Methoxye thyl)-adenosine
    • AB0069364
    • AX823
    • 2'-O-(2-Methoxyethyl)-adenosine
    • AX8234548
    • Z4268
    • (2R,3R,4R,5R)-5-(6-a
    • 2′-O-(2-Methoxyethyl)adenosine
    • BP-58842
    • CS-0100781
    • J-700310
    • DS-2498
    • AKOS016005116
    • SCHEMBL1060588
    • UNII-CPN45E0H91
    • 2'-MOE-Adenosine
    • C13H19N5O5
    • HY-W048491
    • DTXSID70464559
    • 168427-74-5
    • 2 inverted exclamation marka-O-(2-Methoxyethyl)adenosine
    • MFCD02682961
    • (2R,3R,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)oxolan-3-ol
    • DTXCID60415378
    • AC-9546
    • PD158390
    • MDL: MFCD02682961
    • Inchi: 1S/C13H19N5O5/c1-21-2-3-22-10-9(20)7(4-19)23-13(10)18-6-17-8-11(14)15-5-16-12(8)18/h5-7,9-10,13,19-20H,2-4H2,1H3,(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
    • InChI Key: PUDXUJRJLRLJIU-QYVSTXNMSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)OCCOC)O

Computed Properties

  • Exact Mass: 325.13900
  • Monoisotopic Mass: 325.13861872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 138

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.7±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 639.0±65.0 °C at 760 mmHg
  • Flash Point: 340.2±34.3 °C
  • Refractive Index: 1.72
  • PSA: 137.77000
  • LogP: -0.72810
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

2′-O-(2-Methoxyethyl)adenosine Security Information

2′-O-(2-Methoxyethyl)adenosine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2′-O-(2-Methoxyethyl)adenosine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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£78.00 2022-02-28
Fluorochem
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TRC
M262565-25mg
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$ 173.00 2023-09-07
TRC
M262565-250mg
2'-O-(2-Methoxyethyl)adenosine
168427-74-5
250mg
$ 1367.00 2023-09-07
abcr
AB440045-250 mg
(2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)tetrahydrofuran-3-ol, 95%; .
168427-74-5 95%
250MG
€210.00 2023-07-18
abcr
AB440045-1 g
(2R,3R,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-4-(2-methoxyethoxy)tetrahydrofuran-3-ol, 95%; .
168427-74-5 95%
1g
€423.10 2023-07-18

2′-O-(2-Methoxyethyl)adenosine Suppliers

Amadis Chemical Company Limited
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(CAS:168427-74-5)2′-O-(2-Methoxyethyl)adenosine
Order Number:A855614
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:168427-74-5)2'-O-MOE-ADENOSINE
Order Number:sfd4760
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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NewCan Biotech Limited
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(CAS:168427-74-5)2'-O-(2-Methoxyethyl)-adenosine
Order Number:NC10400
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:12
Price ($):Price inquiry
Email:sales@newcanbio.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:168427-74-5)2′-O-(2-Methoxyethyl)adenosine
A855614
Purity:99%
Quantity:5g
Price ($):245.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:168427-74-5)2'-O-MOE-ADENOSINE
sfd4760
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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